Cas no 31519-65-0 (2,4-Cyclohexadien-1-one, 6-[(phenylamino)methylene]-, (6E)-)

• Product Name: 2,4-Cyclohexadien-1-one, 6-[(phenylamino)methylene]-, (6E)-
• CAS No: 31519-65-0
• MF: C₁₃H₁₁NO
• MW: 197.232543230057
• CID: 1447601
• PubChem ID: 136621
• Update Time: 2025-04-20

2,4-Cyclohexadien-1-one, 6-[(phenylamino)methylene]-, (6E)- Chemical and Physical Properties

Names and Identifiers

• 2,4-Cyclohexadien-1-one, 6-[(phenylamino)methylene]-, (6E)-
• 31519-65-0
• SY049501
• N-Salicylideneaniline
• NSC-68443
• Salicylideneaniline
• 779-84-0
• DB-255832
• 103886-92-6
• NSC14880
• BDBM50185241
• GBR-11840
• DTXSID001203180
• NSC68443
• CS-0085921
• Phenol, 2-((phenylimino)methyl)-
• Salicylidene aniline
• BBL036310
• NSC-14880
• 2-[(phenylimino)methyl]phenol
• AKOS004906517
• salicylalaniline
• MFCD00020066
• Salicylideneaniline, 97%
• o-Hydroxy benzylidene aniline
• SCHEMBL13325913
• NSC 14880
• 2-[(Phenylimino)methyl]phenol #
• beta-2-Salicylideneaniline
• QIYHCQVVYSSDTI-GXDHUFHOSA-N
• 2-[(E)-(Phenylimino)methyl]phenol
• (E)-2-((phenylimino)methyl)phenol
• N-(2-Hydroxybenzylidene)aniline
• DTXSID50870775
• N-(o-hydroxybenzylidene)aniline
• NSC 68443
• 2-(phenyliminomethyl)phenol
• Phenol, 2-[(phenylimino)methyl]-
• 2-((phenylimino)methyl)phenol
• phenol, 2-[(E)-(phenylimino)methyl]-
• CHEMBL205927
• SCHEMBL12809869
• STK825387
• D92243
• VS-13411
• .alpha.-(Phenylimino)-ortho-cresol
• N-Salicylalaniline
• SCHEMBL347861
• 2-hydroxybenzalaniline
• (6E)-6-[(Phenylamino)methylene]-2,4-cyclohexadien-1-one
• 2-[(E)-N-Phenylcarboximidoyl]phenol
• 2-Hydroxybenzaldehyde N-phenylimine
• 2-Hydroxybenzylideneaniline
• O-Cresol, .alpha.-phenyl imino-
• AKOS002662755
• 6-(anilinomethylidene)cyclohexa-2,4-dien-1-one

• Inchi： 1S/C13H11NO/c15-13-9-5-4-6-11(13)10-14-12-7-2-1-3-8-12/h1-10,15H/b14-10+
• InChI Key： QIYHCQVVYSSDTI-GXDHUFHOSA-N
• SMILES： OC1C=CC=CC=1/C=N/C1C=CC=CC=1

Computed Properties

• Exact Mass: 197.08413
• Monoisotopic Mass: 197.084063974g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 209
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 32.6Ų

Experimental Properties

• PSA: 29.1